9-Ethyl-3-nitro-9H-carbazole
Overview
Description
9-Ethyl-3-nitro-9H-carbazole is a chemical compound with the formula C₁₄H₁₂N₂O₂ . It can be prepared from 9-ethyl carbazole via nitration . Its crystals exhibit a triclinic crystal system .
Synthesis Analysis
The synthesis of this compound involves the nitration of 9-ethyl carbazole . Carbazole and its derivatives have been known for many years as components of optoelectronics and electroactive materials mainly because of their high hole transporting capabilities and strong fluorescence .Molecular Structure Analysis
The molecular weight of this compound is 240.25700 . The molecular formula is C14H12N2O2 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
This compound can be prepared from 9-ethyl carbazole via nitration .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.27 g/cm3, a boiling point of 362.3ºC at 760 mmHg, and a melting point of 128-130 °C (lit.) .Scientific Research Applications
Antimicrobial Activities
- Carbazole derivatives, synthesized using 9H-carbazole as a precursor, exhibit significant antimicrobial properties. This includes compounds like ethyl 9H-carbazol-9-ylacetate and various hydrazide derivatives, which were tested and found effective against certain microorganisms (Salih, Salimon, & Yousif, 2016).
- N-(9-Ethyl-9H-carbazole-3-yl)-2-(phenoxy)acetamide derivatives, another class of carbazole derivatives, demonstrated notable antibacterial and antifungal activities against a range of pathogens (Kaplancıklı et al., 2012).
Photophysical and Electrochemical Properties
- Nitrophenyl substituted carbazole derivatives, including 9-ethyl-3,6-bis(4-nitrophenyl)-9H-carbazole, have been studied for their photophysical properties. These compounds exhibit aggregation-induced emission properties and mechanochromic behavior, making them potential candidates for optical materials (Hu et al., 2018).
- The introduction of different acceptor groups in 3,6 linked polycarbazole derivatives affects their electrochemical and electrochromic properties. Such modifications can lead to polymers with tunable optical properties, useful in electronic applications (Hu et al., 2013).
Optical Properties and Applications
- Extended styryl fluorescent derivatives of N-ethyl carbazole, including 9-ethyl-9H-carbazole-3-carboxaldehyde, show solvatochromic behavior and are thermally stable, making them suitable for use in dyes and other optical applications (Gupta et al., 2011).
- Carbazole-based compounds containing aldehyde and cyanoacetic acid groups exhibit notable optical properties and can be used as dyes or photosensitizers (Abro et al., 2017).
Anti-HIV Activity
- Chloro-1,4-dimethyl-9H-carbazole derivatives, including nitro-derivatives, have been identified to possess anti-HIV activity, representing a potential avenue for the development of new antiviral drugs (Saturnino et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
9-ethyl-3-nitrocarbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c1-2-15-13-6-4-3-5-11(13)12-9-10(16(17)18)7-8-14(12)15/h3-9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WONHLSYSHMRRGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C3=CC=CC=C31 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0044995 | |
Record name | 9-Ethyl-3-nitro-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0044995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86-20-4 | |
Record name | 9-Ethyl-3-nitro-9H-carbazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86-20-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 9-Ethyl-3-nitro-9H-carbazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000086204 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-Ethyl-3-nitrocarbazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17817 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 9H-Carbazole, 9-ethyl-3-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 9-Ethyl-3-nitro-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0044995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-ethyl-3-nitro-9H-carbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.505 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 9-ETHYL-3-NITRO-9H-CARBAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/00X39KP0AS | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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